Cas no 2407546-73-8 (tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate
• CAS No: 2407546-73-8
• MF: C₁₁H₁₅BrN₂O₃
• MW: 303.152402162552
• CID: 5629955
• PubChem ID: 163251078
• Update Time: 2025-06-25

tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(5-bromo-4-methoxy-2-pyridinyl)-, 1,1-dimethylethyl ester
• EN300-28290814
• 2407546-73-8
• tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate

• Inchi： 1S/C11H15BrN2O3/c1-11(2,3)17-10(15)14-9-5-8(16-4)7(12)6-13-9/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： QGBZXGVQICYWRM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 302.02660g/mol
• Monoisotopic Mass: 302.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±42.0 °C(Predicted)
• pka: 11.22±0.70(Predicted)

Additional information on tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate (CAS No. 2407546-73-8)

Tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₄BNO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2407546-73-8, has garnered attention due to its structural features and potential applications in drug development. The presence of a tert-butyl group and a pyridine ring substituted with bromine and methoxy groups makes it a versatile intermediate for synthesizing more complex molecules.

The pyridine core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 5-bromo-4-methoxypyridin-2-yl moiety enhances the compound's reactivity and binding affinity, making it a valuable building block for designing novel therapeutic agents. The tert-butyl carbamate group not only provides stability to the molecule but also serves as a handle for further functionalization, enabling chemists to tailor its properties for specific applications.

Recent research in the field of drug discovery has highlighted the importance of pyridine derivatives in developing treatments for various diseases. For instance, studies have shown that compounds incorporating pyridine rings exhibit promising activity against cancer, inflammation, and infectious diseases. The tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate has been explored in several preclinical studies as a precursor for more complex molecules designed to modulate biological pathways associated with these conditions.

In one notable study, researchers utilized this compound to develop inhibitors targeting kinases, which are enzymes involved in cell signaling pathways. The bromo and methoxy substituents on the pyridine ring were found to be crucial for binding to the active site of these kinases, leading to potent inhibition of their activity. This finding underscores the compound's potential as a lead structure in kinase inhibitor development. Additionally, the tert-butyl carbamate group was shown to enhance the metabolic stability of the resulting inhibitors, improving their pharmacokinetic profiles.

The synthesis of tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by carbamate formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for large-scale production.

The versatility of tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate extends beyond kinase inhibition. It has been used as a building block in the synthesis of other bioactive molecules, including antiviral and anti-inflammatory agents. For example, modifications of this compound have led to the discovery of novel compounds with enhanced activity against viral proteases and inflammatory cytokines. These findings demonstrate its broad applicability in medicinal chemistry and its potential contribution to addressing unmet medical needs.

The pharmacological properties of derivatives of tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate have been extensively studied in vitro and in vivo. Preclinical data suggest that these compounds exhibit low toxicity and good bioavailability, making them promising candidates for further development into clinical therapies. Furthermore, computational modeling studies have been used to predict the binding modes of these compounds with their target proteins, providing insights into their mechanism of action.

The future prospects of tert-butyl N-(5-bromo-4-methoxypyridin-2-yl)carbamate are promising, with ongoing research aimed at expanding its applications in drug discovery. Innovations in synthetic methodologies and computational techniques are expected to further enhance its utility as a tool for developing novel therapeutic agents. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in addressing complex diseases.